Cas no 2172231-48-8 (2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide)

• Product Name: 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide
• CAS No: 2172231-48-8
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• CID: 6448262
• PubChem ID: 165962323
• Update Time: 2025-05-21

2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide
• 2172231-48-8
• EN300-1283527

• Inchi： 1S/C13H23N3O2S/c1-3-8-16(9-4-2)19(17,18)11-13(14)12-6-5-7-15-10-12/h5-7,10,13H,3-4,8-9,11,14H2,1-2H3
• InChI Key： DPHYRMRTYCLDLR-UHFFFAOYSA-N
• SMILES： S(CC(C1C=NC=CC=1)N)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 285.15109816g/mol
• Monoisotopic Mass: 285.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide

Compound 2172231-48-8: 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide

The compound with CAS No. 2172231-48-8, known as 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide, is a highly specialized organic compound with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

Structure and Synthesis

The molecular structure of 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide is characterized by a sulfonamide group attached to an ethane backbone, which is further substituted with an amino group and two propyl groups. The pyridin-3-yl moiety adds aromaticity and potential for hydrogen bonding, making this compound versatile for various chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, including nucleophilic substitutions and coupling reactions. Researchers have explored green chemistry approaches to minimize environmental impact while maintaining high yields.

Chemical Properties and Applications

This compound exhibits interesting physical and chemical properties, such as high solubility in polar solvents and moderate thermal stability. Its sulfonamide group contributes to strong hydrogen bonding capabilities, which are advantageous in drug design for improving bioavailability. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific biological pathways. For instance, its ability to inhibit certain enzymes has shown promise in anti-inflammatory and anti-cancer drug discovery.

Biological Activity and Research Insights

The biological activity of 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide has been extensively studied in vitro and in vivo models. Research findings indicate that this compound demonstrates selective inhibition of key enzymes involved in inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy research.

Future Prospects and Challenges

Despite its promising properties, the full potential of CAS No. 2172231-48-8 remains largely untapped due to challenges such as scalability of synthesis and regulatory hurdles. Ongoing research is focused on optimizing synthetic routes to reduce costs and improve scalability. Furthermore, preclinical studies are being conducted to evaluate its safety profile and efficacy in animal models.

In conclusion, CAS No. 2172231-48-8, or 2-amino-N,N-dipropyl-2-(pyridin-3-yl)ethane-1-sulfonamide, represents a significant advancement in organic chemistry with broad applications across multiple disciplines. As research progresses, this compound is expected to play a pivotal role in the development of innovative solutions in the pharmaceutical industry.